Ethyl (R)-1-Boc-4-oxopiperidine-2-carboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-ethyl (2R)-4-oxopiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C13H21NO5/c1-5-18-11(16)10-8-9(15)6-7-14(10)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3/t10-/m1/s1
• InChI Key: YAVQLRUBKDCOCI-SNVBAGLBSA-N
• Canonical SMILES: CCOC(=O)C1CC(=O)CCN1C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@H]1CC(=O)CCN1C(=O)OC(C)(C)C
• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol
• CAS RN: 357154-16-6

Description

Ethyl ®-1-Boc-4-oxopiperidine-2-carboxylate is a chemical compound. It likely contains an ester functional group, given the “ethyl” prefix and “carboxylate” suffix.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as esterification or amide coupling. The exact synthesis would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as NMR spectroscopy. The exact structure of Ethyl ®-1-Boc-4-oxopiperidine-2-carboxylate would need to be determined experimentally.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Ester compounds, for example, can undergo reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties can be determined experimentally.

Scientific Research Applications

Chemical Synthesis and Pharmaceutical Research

Compounds similar to Ethyl (R)-1-Boc-4-oxopiperidine-2-carboxylate are often used in chemical synthesis and pharmaceutical research as intermediates for the development of new drugs. Their structural complexity and functional groups make them valuable for constructing pharmacologically active molecules. Research in this area focuses on developing efficient synthetic routes, understanding reaction mechanisms, and exploring the bioactivity of derivative compounds (Weber & Sharypov, 2009).

Biodegradable Materials

Research into biodegradable materials is another area where compounds like Ethyl (R)-1-Boc-4-oxopiperidine-2-carboxylate could find application. The modification of natural polymers, through processes like esterification, has led to the development of new materials with potential for clinical and environmental use. Studies focus on understanding the physicochemical properties, biocompatibility, and degradation behavior of these materials (Campoccia et al., 1998).

Environmental Chemistry

In the field of environmental chemistry, research on compounds similar to Ethyl (R)-1-Boc-4-oxopiperidine-2-carboxylate includes studying their presence in various ecosystems, understanding their degradation pathways, and assessing their potential environmental impact. This research is crucial for developing strategies to mitigate the effects of chemical pollutants and for designing more environmentally benign compounds (Alper & Orhan, 2017).

Catalysis and Green Chemistry

Catalysis is a vital area of research where Ethyl (R)-1-Boc-4-oxopiperidine-2-carboxylate and its derivatives could play a role. Studies in this field aim to develop more efficient and selective catalysts for organic transformations, contributing to the principles of green chemistry. The focus is on minimizing waste, reducing energy consumption, and using renewable resources (Karayannidis & Achilias, 2007).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. The mechanism of action of Ethyl ®-1-Boc-4-oxopiperidine-2-carboxylate is not known without further information.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Safety data sheets provide information on the hazards of a compound, its safe handling procedures, and measures to take in case of exposure.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if the compound has medicinal properties, future research could focus on improving its efficacy or reducing its side effects.